Cas no 1049678-16-1 (N-(4-fluorobenzyl)-2-butanamine hydrochloride)

• Product Name: N-(4-fluorobenzyl)-2-butanamine hydrochloride
• CAS No: 1049678-16-1
• MF: C₁₁H₁₇ClFN
• MW: 217.710785627365
• CID: 4569680
• Update Time: 2025-10-29

N-(4-fluorobenzyl)-2-butanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorobenzyl)-2-butanamine hydrochloride

• Inchi： 1S/C11H16FN.ClH/c1-3-9(2)13-8-10-4-6-11(12)7-5-10;/h4-7,9,13H,3,8H2,1-2H3;1H
• InChI Key： MDKWVKAZNKWNJZ-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=CC=1)NC(C)CC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-(4-fluorobenzyl)-2-butanamine hydrochloride

N-(4-fluorobenzyl)-2-butanamine Hydrochloride (CAS 1049678-16-1): A Comprehensive Overview

N-(4-fluorobenzyl)-2-butanamine hydrochloride (CAS 1049678-16-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its fluorobenzyl and butanamine structural motifs, is widely studied for its potential applications in drug discovery and development. The presence of the fluorine substituent enhances its metabolic stability and bioavailability, making it a valuable intermediate in medicinal chemistry.

The molecular formula of N-(4-fluorobenzyl)-2-butanamine hydrochloride is C₁₁H₁₇ClFN, with a molecular weight of approximately 217.71 g/mol. Its structure features a butanamine backbone linked to a 4-fluorobenzyl group, which contributes to its unique physicochemical properties. Researchers often explore this compound for its potential role in modulating neurotransmitter systems, particularly in the context of neurological disorders.

One of the most frequently asked questions about N-(4-fluorobenzyl)-2-butanamine hydrochloride is its solubility and stability under various conditions. Studies indicate that it is highly soluble in polar solvents such as water and methanol, which facilitates its use in laboratory settings. Additionally, its hydrochloride salt form ensures improved handling and storage stability, a critical factor for industrial and research applications.

In recent years, the demand for fluorinated compounds like N-(4-fluorobenzyl)-2-butanamine hydrochloride has surged due to their relevance in the development of novel therapeutics. Fluorination is a key strategy in modern drug design, as it can enhance binding affinity and reduce metabolic degradation. This compound’s 4-fluorobenzyl moiety is particularly noteworthy, as it is often incorporated into molecules targeting central nervous system (CNS) disorders.

Another area of interest is the synthetic versatility of N-(4-fluorobenzyl)-2-butanamine hydrochloride. Chemists frequently employ it as a building block for more complex molecules, leveraging its reactive amine group for further functionalization. Its compatibility with a wide range of coupling reactions makes it a preferred choice for constructing pharmacologically active scaffolds.

From a commercial perspective, N-(4-fluorobenzyl)-2-butanamine hydrochloride is available through specialized chemical suppliers, often in high-purity grades suitable for research and development. Pricing and availability can vary based on market demand, but its consistent use in academic and industrial labs ensures a steady supply chain. Researchers are advised to verify the compound’s specifications, including purity and isotopic labeling, when sourcing it for sensitive applications.

Environmental and safety considerations are also critical when working with N-(4-fluorobenzyl)-2-butanamine hydrochloride. While it is not classified as a hazardous material under standard regulations, proper laboratory practices, such as the use of personal protective equipment (PPE) and adequate ventilation, should always be followed. Disposal should comply with local guidelines to minimize environmental impact.

Looking ahead, the role of N-(4-fluorobenzyl)-2-butanamine hydrochloride in drug discovery is expected to expand, particularly as the pharmaceutical industry continues to explore fluorinated compounds for next-generation therapies. Its combination of synthetic accessibility and biological relevance positions it as a key player in the development of innovative treatments for conditions ranging from neurodegenerative diseases to mood disorders.

In summary, N-(4-fluorobenzyl)-2-butanamine hydrochloride (CAS 1049678-16-1) is a versatile and valuable compound with broad applications in medicinal chemistry and beyond. Its unique structural features, coupled with its practical handling properties, make it a staple in research laboratories worldwide. As scientific understanding of fluorinated molecules grows, so too will the opportunities for this compound to contribute to groundbreaking discoveries.